Cas no 921060-06-2 (ethyl ({1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}carbamoyl)formate)

• Product Name: ethyl ({1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}carbamoyl)formate
• CAS No: 921060-06-2
• MF: C₁₂H₁₂FN₅O₃
• MW: 293.253785133362
• CID: 6020147
• PubChem ID: 41568542
• Update Time: 2025-05-23

ethyl ({1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}carbamoyl)formate Chemical and Physical Properties

Names and Identifiers

• ethyl ({1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}carbamoyl)formate
• ethyl 2-[[1-(4-fluorophenyl)tetrazol-5-yl]methylamino]-2-oxoacetate
• ethyl 2-(((1-(4-fluorophenyl)-1H-tetrazol-5-yl)methyl)amino)-2-oxoacetate
• F2070-1764
• AKOS024625827
• 921060-06-2
• ethyl ({[1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}carbamoyl)formate

• Inchi： 1S/C12H12FN5O3/c1-3-21-11(20)10(19)17(2)12-14-15-16-18(12)9-6-4-8(13)5-7-9/h4-7H,3H2,1-2H3
• InChI Key： MOALEAFAVNIBHE-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C(N(C1N(C2=CC=C(F)C=C2)N=NN=1)C)=O

Computed Properties

• Exact Mass: 293.09241742g/mol
• Monoisotopic Mass: 293.09241742g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 99Ų

Additional information on ethyl ({1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}carbamoyl)formate

Ethyl ({1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}carbamoyl)formate: A Comprehensive Overview

Ethyl ({1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}carbamoyl)formate is a complex organic compound with the CAS number 921060-06-2. This compound is notable for its unique chemical structure, which includes a tetrazole ring system and a fluorophenyl group. The tetrazole moiety is a five-membered aromatic ring containing four nitrogen atoms and one carbon atom, making it highly versatile in various chemical reactions. The presence of the fluorophenyl group adds to the compound's reactivity and potential applications in fields such as pharmacology and material science.

The synthesis of this compound involves a series of carefully controlled reactions. One of the key steps is the formation of the tetrazole ring system, which is typically achieved through the reaction of an amine with an acid chloride or other suitable electrophilic species. The fluorophenyl group is introduced via nucleophilic substitution or coupling reactions, depending on the specific synthetic pathway employed. The final step involves the formation of the ethyl formate ester group, which enhances the compound's solubility and stability under certain conditions.

Recent studies have highlighted the potential of this compound in drug delivery systems. The tetrazole moiety has been shown to exhibit bioisosteric properties, meaning it can mimic the biological activity of other functional groups while offering improved pharmacokinetic profiles. This makes ethyl ({1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}carbamoyl)formate a promising candidate for use in targeted drug delivery systems. Additionally, its ability to form stable ester linkages makes it suitable for use in controlled-release formulations.

In terms of applications in material science, this compound has shown potential as a precursor for advanced materials such as coordination polymers and metal-organic frameworks (MOFs). The tetrazole group can act as a coordinating ligand, enabling the formation of highly ordered structures with tunable properties. Recent research has demonstrated that incorporating this compound into MOFs can lead to materials with enhanced catalytic activity and selectivity for various chemical transformations.

The fluorophenyl group in this compound also contributes to its electronic properties. Fluorine atoms are known for their electronegativity and ability to influence molecular polarity. In this case, the fluorophenyl group enhances the electron-withdrawing effects within the molecule, making it more reactive towards nucleophilic attacks. This property has been exploited in various organic synthesis reactions where precise control over reactivity is essential.

From an environmental perspective, ethyl ({1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}carbamoyl)formate has been studied for its biodegradability and eco-friendly properties. Initial studies suggest that under certain conditions, this compound can undergo microbial degradation without releasing harmful byproducts into the environment. This makes it a potentially sustainable choice for use in industrial applications where environmental impact is a concern.

Looking ahead, ongoing research is focused on optimizing the synthesis pathways for this compound to improve yield and reduce costs. Researchers are also exploring its potential as an intermediate in the synthesis of more complex molecules with advanced functionalities. With its unique combination of structural features and versatile reactivity, ethyl ({1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}carbamoyl)formate is poised to play a significant role in various scientific and industrial domains.